3-(5-(1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one

• IUPAC Name: 3-[5-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl]-1H-pyridin-2-one
• InChI: InChI=1S/C19H15N7O3/c27-17-14(7-4-8-20-17)16-22-18(29-24-16)12-10-25(11-12)19(28)15-9-21-26(23-15)13-5-2-1-3-6-13/h1-9,12H,10-11H2,(H,20,27)
• InChI Key: DTPWEISAXAJIST-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NN(N=C2)C3=CC=CC=C3)C4=NC(=NO4)C5=CC=CNC5=O
• Molecular Formula: C19H15N7O3
• Molecular Weight: 389.4 g/mol

Description

3-(5-(1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C19H15N7O3 and its molecular weight is 389.375. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

Heterocyclic compounds, particularly those containing azetidine, triazole, and oxadiazole rings, are widely explored for their therapeutic potentials. For instance, compounds with a triazole core have been investigated for their antimicrobial activities, including antibacterial and antifungal properties, against a variety of pathogens such as Staphylococcus aureus and Escherichia coli. The structural versatility of triazoles allows for the synthesis of compounds with enhanced bioactivity and reduced toxicity, making them valuable in the development of new antibiotics and antifungal agents (Hacer Bayrak et al., 2009).

Oxadiazoles, another critical component of the compound , have been studied for their potential in creating new drugs with broad-spectrum antibacterial activity. These compounds are known to target resistant bacterial strains, offering a pathway to combat antibiotic resistance. Research indicates that oxadiazole derivatives exhibit significant antimicrobial efficacy, suggesting their importance in the design of novel antimicrobial agents (Guo-qiang Hu et al., 2005).